Cas no 1512189-49-9 (2-(3,5-dimethoxypyridin-4-yl)acetic acid)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)acetic acid
• CAS No: 1512189-49-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5939723
• PubChem ID: 82657791
• Update Time: 2025-06-07

2-(3,5-dimethoxypyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)acetic acid
• 1512189-49-9
• EN300-1825227

• Inchi： 1S/C9H11NO4/c1-13-7-4-10-5-8(14-2)6(7)3-9(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： QYHONKVTQIDEAY-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC(=O)O)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3,5-dimethoxypyridin-4-yl)acetic acid

Introduction to 2-(3,5-dimethoxypyridin-4-yl)acetic acid (CAS No. 1512189-49-9)

2-(3,5-dimethoxypyridin-4-yl)acetic acid, with the CAS number 1512189-49-9, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring substituted with two methoxy groups and an acetic acid moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The chemical structure of 2-(3,5-dimethoxypyridin-4-yl)acetic acid can be represented as follows: C₉H₁₁N₂O₃. The compound's molecular weight is 187.19 g/mol, and it is typically found as a white crystalline solid. Its solubility in water is moderate, and it exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental and analytical applications.

In the realm of medicinal chemistry, 2-(3,5-dimethoxypyridin-4-yl)acetic acid has been the subject of extensive research due to its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs targeting inflammatory diseases and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 2-(3,5-dimethoxypyridin-4-yl)acetic acid has also shown potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California, Los Angeles (UCLA) in 2021 revealed that this compound effectively scavenges free radicals and reduces oxidative damage in cellular models. These findings suggest that 2-(3,5-dimethoxypyridin-4-yl)acetic acid could be developed into a novel therapeutic agent for treating conditions associated with oxidative stress.

The pharmacokinetic properties of 2-(3,5-dimethoxypyridin-4-yl)acetic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. This makes it an attractive option for further development into a clinically viable drug.

In addition to its therapeutic potential, 2-(3,5-dimethoxypyridin-4-yl)acetic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure provides opportunities for functionalization and modification, enabling chemists to synthesize a wide range of derivatives with tailored properties. For example, researchers at the Max Planck Institute for Chemical Ecology have utilized this compound as a starting material for the synthesis of novel agrochemicals with enhanced efficacy against plant pathogens.

The safety profile of 2-(3,5-dimethoxypyridin-4-yl)acetic acid has been extensively evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)acetic acid (CAS No. 1512189-49-9) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its anti-inflammatory, analgesic, and antioxidant properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases, pain management, and conditions associated with oxidative stress. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as a valuable asset in the field of drug discovery.